CALCIUM CHROMATE CALCIUM CHROMATE Calcium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Calcium chromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used as a corrosion inhibitor and as a depolarizer in batteries. Calcium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.
Brand Name: Vulcanchem
CAS No.: 13765-19-0
VCID: VC0077219
InChI: InChI=1S/Ca.Cr.4O/q+2;;;;2*-1
SMILES: [O-][Cr](=O)(=O)[O-].[Ca+2]
Molecular Formula: CaCrO4
Molecular Weight: 156.07 g/mol

CALCIUM CHROMATE

CAS No.: 13765-19-0

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VCID: VC0077219

Molecular Formula: CaCrO4

Molecular Weight: 156.07 g/mol

CALCIUM CHROMATE - 13765-19-0

CAS No. 13765-19-0
Product Name CALCIUM CHROMATE
Molecular Formula CaCrO4
Molecular Weight 156.07 g/mol
IUPAC Name calcium;dioxido(dioxo)chromium
Standard InChI InChI=1S/Ca.Cr.4O/q+2;;;;2*-1
Standard InChIKey RFAFBXGYHBOUMV-UHFFFAOYSA-N
SMILES [O-][Cr](=O)(=O)[O-].[Ca+2]
Canonical SMILES [O-][Cr](=O)(=O)[O-].[Ca+2]
Colorform Yellow monoclinic rhombic crystals
Bright yellow powder
Yellow crystals
Density greater than 1 at 68 °F (USCG, 1999)
2.89
3.12 g/m³
Melting Point 1000 °C (decomposes)
Physical Description Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.
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Description Calcium Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Calcium chromate is highly corrosive and is a strong oxidizing agent. This substance is mainly used as a corrosion inhibitor and as a depolarizer in batteries. Calcium chromate primarily affects the nose, throat and lungs causing ulcerations, shortness of breath, bronchitis, pneumonia and asthma-like allergy but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05)
Calcium chromate is a yellow powder. It is slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to prevent its spread to the environment.
Related CAS 10060-08-9 (dihydrate)
Shelf Life Stable under recommended storage conditions.
Stable material.
Solubility less than 0.1 mg/mL at 72° F (NTP, 1992)
Slightly soluble in water
Soluble in dilute acids
Insoluble in acetone
Insoluble in ethanol
Solubility in water, g/100ml: 22.3 (good)
Synonyms calcium chromate
calcium chromate(VI)
calcium chromate(VI), dihydrate
PubChem Compound 26264
Last Modified Nov 11 2021
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